Tert-butyl 2-amino-3,6-dimethoxybenzoate

• IUPAC Name: tert-butyl 2-amino-3,6-dimethoxybenzoate
• InChI: InChI=1S/C13H19NO4/c1-13(2,3)18-12(15)10-8(16-4)6-7-9(17-5)11(10)14/h6-7H,14H2,1-5H3
• InChI Key: KSAJZTCAUIHFAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=CC(=C1N)OC)OC
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• CAS No.: 2287298-75-1

Description

Tert-butyl 2-amino-3,6-dimethoxybenzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of a tert-butyl group, an amino group, and two methoxy groups attached to a benzoate core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 2-amino-3,6-dimethoxybenzoate typically involves the esterification of 2-amino-3,6-dimethoxybenzoic acid with tert-butyl alcohol. The reaction is usually catalyzed by an acid such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions often include refluxing the reactants in an appropriate solvent like toluene or dichloromethane to facilitate the esterification process.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the production while maintaining the purity and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 2-amino-3,6-dimethoxybenzoate can undergo various chemical reactions, including:

Oxidation: The amino group can be